N-[4-(1-pyrrolidinylcarbonyl)phenyl]-N'-(2-thienylcarbonyl)thiourea

• Molecular Formula: C17H17N3O2S2
• Molecular Weight: 359.5 g/mol
• IUPAC Name: N-[[4-(pyrrolidine-1-carbonyl)phenyl]carbamothioyl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H17N3O2S2/c21-15(14-4-3-11-24-14)19-17(23)18-13-7-5-12(6-8-13)16(22)20-9-1-2-10-20/h3-8,11H,1-2,9-10H2,(H2,18,19,21,23)
• InChI Key: MUVASVSRROHVHH-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=CS3

Description

N-[4-(1-pyrrolidinylcarbonyl)phenyl]-N'-(2-thienylcarbonyl)thiourea, also known as PTU, is a chemical compound that has been widely studied for its potential applications in scientific research. PTU is a thiourea derivative that has been shown to have various biochemical and physiological effects, making it a valuable tool for researchers in fields such as pharmacology, neuroscience, and biochemistry.

Mechanism of Action

The mechanism of action of N-[4-(1-pyrrolidinylcarbonyl)phenyl]-N'-(2-thienylcarbonyl)thiourea is complex and not fully understood. However, it is known to inhibit the activity of the enzyme tyrosinase, which plays a key role in the synthesis of melanin. N-[4-(1-pyrrolidinylcarbonyl)phenyl]-N'-(2-thienylcarbonyl)thiourea has also been shown to inhibit the activity of tyrosine hydroxylase, an enzyme involved in the synthesis of catecholamines.
Biochemical and Physiological Effects:
N-[4-(1-pyrrolidinylcarbonyl)phenyl]-N'-(2-thienylcarbonyl)thiourea has been shown to have various biochemical and physiological effects, including the inhibition of melanin synthesis, the suppression of thyroid function, and the modulation of catecholamine synthesis. N-[4-(1-pyrrolidinylcarbonyl)phenyl]-N'-(2-thienylcarbonyl)thiourea has also been shown to have anti-inflammatory properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(1-pyrrolidinylcarbonyl)phenyl]-N'-(2-thienylcarbonyl)thiourea for lab experiments is its ability to selectively inhibit the activity of tyrosinase and tyrosine hydroxylase, making it a valuable tool for studying the regulation of these enzymes. However, N-[4-(1-pyrrolidinylcarbonyl)phenyl]-N'-(2-thienylcarbonyl)thiourea can have toxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[4-(1-pyrrolidinylcarbonyl)phenyl]-N'-(2-thienylcarbonyl)thiourea, including studies on its potential applications in cancer therapy, its effects on neurotransmitter synthesis and function, and its potential use as a therapeutic agent for conditions such as Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of N-[4-(1-pyrrolidinylcarbonyl)phenyl]-N'-(2-thienylcarbonyl)thiourea and its effects on various physiological processes.

Synthesis Methods

N-[4-(1-pyrrolidinylcarbonyl)phenyl]-N'-(2-thienylcarbonyl)thiourea can be synthesized using a variety of methods, including the reaction of 4-(1-pyrrolidinylcarbonyl)aniline with thionyl chloride and 2-thiophene carboxylic acid. The resulting product can be purified using recrystallization techniques.

Scientific Research Applications

N-[4-(1-pyrrolidinylcarbonyl)phenyl]-N'-(2-thienylcarbonyl)thiourea has been used in a wide range of scientific research applications, including studies on thyroid function, melanin synthesis, and the regulation of tyrosine hydroxylase activity. N-[4-(1-pyrrolidinylcarbonyl)phenyl]-N'-(2-thienylcarbonyl)thiourea has also been shown to have anti-cancer properties, making it a potential candidate for cancer therapy.